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Compound of Interest

Compound Name: Croverin
Cat. No.: B14865579
Get Quote
\ J

Researchers and drug development professionals handling Croverin (commonly known as
Caroverine) must adhere to strict disposal protocols to ensure laboratory safety and
environmental protection. This guide provides essential, step-by-step procedures for the proper
disposal of Caroverine, aligning with established safety standards.

Chemical and Hazard Identification

Caroverine is classified as harmful if swallowed. Below is a summary of its key chemical and
hazard information.

Identifier Caroverine Caroverine Hydrochloride
Molecular Formula C22H27N302 C22H28CIN302
Molecular Weight 365.5 g/mol [1] 401.9 g/mol [2]

Not explicitly found, but related
CAS Number _ _ 55750-05-5[2][3]
to Caroverine Hydrochloride

Hazard Class Acute Toxicity 4 (Oral)[1] Acute Toxicity 4 (Oral)
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GHS Hazard and Precautionary Statements

The Globally Harmonized System (GHS) provides the following classifications and

precautionary statements for Caroverine.

GHS Information

Statement

Pictogram

Warning

Hazard Statement

H302: Harmful if swallowed

Precautionary Statements

P264: Wash hands thoroughly after handling.
P270: Do not eat, drink or smoke when using
this product. P301+P317: IF SWALLOWED: Get
medical help. P330: Rinse mouth. P501:
Dispose of contents/container to an appropriate
treatment and disposal facility in accordance
with applicable laws and regulations, and

product characteristics at time of disposal.

Step-by-Step Disposal Protocol

Adherence to a structured disposal workflow is critical. The following diagram illustrates the

decision-making process for the safe disposal of Caroverine.
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Utilize authorized drug
take-back program.

Prepare for trash disposal.

Mix Caroverine with an
undesirable substance
(e.g., cat litter, coffee grounds).
Do not crush tablets or capsules.

Place the mixture in a
sealed plastic bag.

Dispose of the sealed bag
in the household trash.

\ /
(End: Disposal Complete)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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